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Compound of Interest

Compound Name: 2-Acetylfluorene

Cat. No.: B1664035

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling of
2-Acetylfluorene in a laboratory setting. Adherence to these guidelines is crucial to minimize
risk and ensure a safe working environment.

Hazard Identification and Risk Assessment

2-Acetylfluorene is a light yellow crystalline powder.[1] While there is no conclusive evidence
to classify it as a carcinogen, it is crucial to handle it with caution due to its chemical structure
and potential for adverse health effects.[1] It is considered harmful if swallowed and may cause
skin, eye, and respiratory irritation.[2]

Summary of Hazards:

Acute Toxicity (Oral): Harmful if swallowed.[2][3]

Skin Irritation: Causes skin irritation.[2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory tract irritation.[1][2]

Quantitative Data Summary
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The following table summarizes key quantitative data for 2-Acetylfluorene.

Property Value Reference
Chemical Formula Ci15H120 [4]
Molecular Weight 208.26 g/mol [2][5]

CAS Number 781-73-7 [41[6]
Appearance Light yellow crystalline powder [1]

Melting Point 128-129 °C [41[5][6]
Boiling Point Not determined

Solubility Soluble in ethanol and o

acetone.[1]

- Stable under normal
Stability [1]
temperatures and pressures.

Incompatibilities Strong oxidizing agents.[1] [1]

Hazard Statements H302, H315, H319 [4]

Engineering Controls

To minimize exposure to 2-Acetylfluorene, the following engineering controls should be
implemented:

o Ventilation: All work with 2-Acetylfluorene powder must be conducted in a certified chemical
fume hood to minimize inhalation of dust.[3]

» Designated Area: Establish a designated area for handling 2-Acetylfluorene to prevent
cross-contamination. This area should be clearly marked.

o Eye Wash and Safety Shower: A safety shower and eyewash station must be readily
accessible in the work area.[7]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-Acetylfluorene:

Eye and Face Protection: Chemical safety goggles are required. A face shield should be
worn when there is a risk of splashing.[1][3]

Skin Protection: A lab coat, long pants, and closed-toe shoes are required.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[1][3] Gloves should
be inspected for integrity before use and changed frequently.

Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved respirator with a particulate filter (e.g., N95) should be used.[5][9]

Experimental Protocols: Safe Handling and Use

5.1. Preparation and Weighing:

Don the appropriate PPE as described in Section 4.

Perform all manipulations of solid 2-Acetylfluorene within a chemical fume hood.
To minimize dust generation, handle the powder gently.

Use a disposable weighing paper or a tared container for weighing.

Clean the balance and surrounding area with a damp cloth after weighing to remove any
residual powder. Dispose of the cloth as hazardous waste.

5.2. Solution Preparation:

In a chemical fume hood, add the weighed 2-Acetylfluorene to the solvent in a suitable
container.

Cap the container and mix by swirling or using a magnetic stirrer. Avoid heating, as this may
increase the vapor pressure.

Ensure the container is clearly labeled with the chemical name, concentration, and hazard
information.
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5.3. General Use:

Keep containers of 2-Acetylfluorene closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling, even if gloves were worn.[3][8]

Do not eat, drink, or smoke in the laboratory.[3]

Storage Requirements

o Store 2-Acetylfluorene in a tightly sealed container in a cool, dry, and well-ventilated area.

[11[4]
o Keep it away from strong oxidizing agents and sources of ignition.[1]

e Ensure the storage area is clearly labeled.

Spill and Emergency Procedures

7.1. Spill Response:
e Small Spills (in a fume hood):

o Wearing appropriate PPE, gently sweep up the spilled solid using a dustpan and brush,
avoiding dust generation.

o Place the collected material in a sealed, labeled container for hazardous waste disposal.
o Clean the spill area with a damp cloth and dispose of the cloth as hazardous waste.
o Large Spills (outside a fume hood):
o Evacuate the area and prevent entry.
o Alert your supervisor and the institutional safety office.

o Avoid breathing dust.
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o Cleanup should be performed by trained personnel with appropriate respiratory protection.
7.2. First Aid Measures:
 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][3]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[3] Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

Waste Disposal

o All waste materials containing 2-Acetylfluorene, including contaminated labware, PPE, and
spill cleanup materials, must be disposed of as hazardous waste.

e Collect waste in a clearly labeled, sealed container.

o Follow all institutional and local regulations for hazardous waste disposal.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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